Cas no 1093261-46-1 (Methyl 5-bromo-1H-imidazole-4-carboxylate)

Methyl 5-bromo-1H-imidazole-4-carboxylate structure
1093261-46-1 structure
Product Name:Methyl 5-bromo-1H-imidazole-4-carboxylate
CAS No:1093261-46-1
MF:C5H5BrN2O2
MW:205.009400129318
MDL:MFCD24849845
CID:1036513
PubChem ID:59451535
Update Time:2025-09-22

Methyl 5-bromo-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-1H-imidazole-4-carboxylate
    • methyl 4-bromo-1H-imidazole-5-carboxylate
    • 1H-Imidazole-4-carboxylic acid, 5-bromo-, methyl ester
    • GRIZGYQGAGYKNL-UHFFFAOYSA-N
    • FCH3682325
    • AK121774
    • AX8246491
    • SCHEMBL24596263
    • SY277705
    • AMY23138
    • SCHEMBL3031072
    • DTXSID50732102
    • DA-32360
    • MFCD24849845
    • MFCD21364526
    • 1093261-46-1
    • AS-64893
    • AKOS028109724
    • CS-0054324
    • Methyl5-bromo-1H-imidazole-4-carboxylate
    • A11887
    • MDL: MFCD24849845
    • Inchi: 1S/C5H5BrN2O2/c1-10-5(9)3-4(6)8-2-7-3/h2H,1H3,(H,7,8)
    • InChI Key: GRIZGYQGAGYKNL-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OC)N=CN1

Computed Properties

  • Exact Mass: 203.95344g/mol
  • Monoisotopic Mass: 203.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.781±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (13 g/l) (25 º C),

Methyl 5-bromo-1H-imidazole-4-carboxylate Pricemore >>

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